6-hydroxy-N-(4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)pyrimidine-4-carboxamide

• IUPAC Name: N-[4-[2-(methylamino)-2-oxoethyl]-1,3-thiazol-2-yl]-6-oxo-1H-pyrimidine-4-carboxamide
• InChI: InChI=1S/C11H11N5O3S/c1-12-8(17)2-6-4-20-11(15-6)16-10(19)7-3-9(18)14-5-13-7/h3-5H,2H2,1H3,(H,12,17)(H,13,14,18)(H,15,16,19)
• InChI Key: LNUHEMODQDBTAE-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=CSC(=N1)NC(=O)C2=CC(=O)NC=N2
• Molecular Formula: C11H11N5O3S
• Molecular Weight: 293.30 g/mol

Description

6-hydroxy-N-(4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)pyrimidine-4-carboxamide, also known as THZ1, is a small molecule inhibitor that has garnered significant interest in the scientific community due to its potential applications in cancer treatment. THZ1 is a selective inhibitor of cyclin-dependent kinase 7 (CDK7), an enzyme that plays a critical role in the regulation of transcription.

Scientific Research Applications

Synthesis and Biological Evaluation of Pyrimidine Derivatives

• Pyrimidine derivatives have been synthesized for their potential antimicrobial activities. The preparation of these derivatives involves complex chemical reactions starting from 4,6-Diamino-1H-pyrimidine-2-thione, leading to the creation of various compounds with promising antimicrobial properties (Sayed, Shamroukh, & Rashad, 2006).

Antimicrobial and Anti-inflammatory Agents

• Novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized. These compounds were evaluated as cyclooxygenase inhibitors and demonstrated significant analgesic and anti-inflammatory activities, highlighting their therapeutic potential (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Structural Modifications and Aggregation Insights

• Research on thiazolopyrimidines has provided insights into their conformational features and how structural modifications affect supramolecular aggregation. This study elucidates the impact of substituents on the molecular interactions and packing features of these compounds, which is crucial for designing drugs with improved solubility and efficacy (Nagarajaiah & Begum, 2014).

Methylglyoxal in Food and Organisms

• Methylglyoxal, a reactive alpha-oxoaldehyde, forms advanced glycation end-products in proteins, which are associated with diabetes and neurodegenerative diseases complications. Understanding its formation, detoxification, and effects on health is crucial for developing strategies to mitigate its adverse effects (Nemet, Varga-Defterdarović, & Turk, 2006).

Antimicrobial Activity of Thiazolopyrimidine Derivatives

• N,5-Diaryl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide hydrochlorides have been synthesized and evaluated for their antimicrobial activity, indicating the significance of these compounds in developing new antimicrobial agents (Gein, Zamaraeva, Buzmakova, Odegova, & Gein, 2015).